Cas no 1260895-74-6 (1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile
• CAS No: 1260895-74-6
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• CID: 6003076
• PubChem ID: 66748768
• Update Time: 2025-06-15

1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile
• Cyclobutanecarbonitrile, 1-[3-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C12H10F3NO/c13-12(14,15)17-10-4-1-3-9(7-10)11(8-16)5-2-6-11/h1,3-4,7H,2,5-6H2
• InChI Key： WLXMEHQAWDNUSD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC(F)(F)F)=C2)(C#N)CCC1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 300.3±42.0 °C(Predicted)

Additional information on 1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile

Recent Advances in the Study of 1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS: 1260895-74-6)

The compound 1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS: 1260895-74-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclobutane core, combined with the trifluoromethoxy and nitrile functional groups, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders.

One of the most notable advancements is the application of 1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with promising results in preclinical models of solid tumors. The study also emphasized the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its therapeutic potential, recent research has explored the compound's utility in chemical biology probes. Its ability to selectively label and modulate protein targets has made it a valuable tool for studying cellular pathways and protein-protein interactions. For instance, a study in ACS Chemical Biology reported the development of a fluorescently tagged derivative of 1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile, which was used to visualize the localization of a specific protein in live cells.

Despite these promising developments, challenges remain in optimizing the compound's efficacy and safety profile. Ongoing research is focused on addressing issues such as off-target effects and improving selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-3-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS: 1260895-74-6) represents a promising candidate for drug discovery and chemical biology research. Its unique structural features and versatile applications underscore its potential to contribute to the development of novel therapeutics and research tools. Future studies will likely continue to explore its full range of biological activities and therapeutic possibilities.